Cas no 952-16-9 (5-Chloro-2-phenyl-1,3-benzothiazole)
5-Chloro-2-phenyl-1,3-benzothiazole is a benzothiazole derivative characterized by its chloro and phenyl substituents, which enhance its utility in organic synthesis and pharmaceutical applications. The compound exhibits notable stability and reactivity, making it a valuable intermediate in the development of heterocyclic compounds. Its structural features contribute to its potential use in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the chloro group at the 5-position and the phenyl ring at the 2-position offers selective functionalization opportunities, facilitating further chemical modifications. This compound is suitable for research applications requiring precise molecular frameworks with tailored electronic properties.
952-16-9 structure
Product Name:5-Chloro-2-phenyl-1,3-benzothiazole
CAS No:952-16-9
MF:C13H8ClNS
MW:245.727320671082
MDL:MFCD08234962
CID:819717
PubChem ID:345180
Update Time:2025-06-09
5-Chloro-2-phenyl-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-2-phenyl-benzothiazole
- 5-chloro-2-phenyl-1,3-benzothiazole
- 5-CHLORO-2-PHENYLBENZO[D]THIAZOLE
- 5-chloro-2-phenylBenzothiazole
- 5-Chlor-2-phenyl-benzothiazol
- 952-16-9
- A922962
- NSC-402598
- doi:10.14272/SVTDXKPYBJXBJR-UHFFFAOYSA-N.1
- NSC402598
- SY046136
- 10.14272/SVTDXKPYBJXBJR-UHFFFAOYSA-N.1
- DTXSID80322979
- AKOS027381375
- EN300-134386
- MFCD08234962
- Z134926838
- AC7437
- DTXCID10274098
- HS-4557
- 5-Chloro-2-phenyl-1,3-benzothiazole
-
- MDL： MFCD08234962
- Inchi： 1S/C13H8ClNS/c14-10-6-7-12-11(8-10)15-13(16-12)9-4-2-1-3-5-9/h1-8H
- InChI Key： SVTDXKPYBJXBJR-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)N=C(C1C=CC=CC=1)S2
Computed Properties
- Exact Mass: 245.00700
- Monoisotopic Mass: 245.007
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 41.1A^2
Experimental Properties
- Density: 1.339
- Boiling Point: 389°Cat760mmHg
- Flash Point: 189.1°C
- Refractive Index: 1.689
- PSA: 41.13000
- LogP: 4.61670
5-Chloro-2-phenyl-1,3-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C593093-10mg |
5-Chloro-2-phenyl-1,3-benzothiazole |
952-16-9 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C593093-50mg |
5-Chloro-2-phenyl-1,3-benzothiazole |
952-16-9 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | C593093-100mg |
5-Chloro-2-phenyl-1,3-benzothiazole |
952-16-9 | 100mg |
$ 250.00 | 2022-06-06 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY046136-1g |
5-Chloro-2-phenylbenzothiazole |
952-16-9 | ≥95% | 1g |
¥3225.81 | 2025-04-11 | |
| Ambeed | A144499-25g |
5-Chloro-2-phenylbenzo[d]thiazole |
952-16-9 | 97% | 25g |
$335.0 | 2024-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1576393-25g |
5-Chloro-2-phenylbenzo[d]thiazole |
952-16-9 | 98% | 25g |
￥2864.00 | 2024-04-24 | |
| Chemenu | CM530760-1g |
5-Chloro-2-phenylbenzo[d]thiazole |
952-16-9 | 97% | 1g |
$*** | 2023-05-29 | |
| A2B Chem LLC | AC70238-50mg |
5-Chloro-2-phenylbenzo[d]thiazole |
952-16-9 | 95% | 50mg |
$380.00 | 2024-07-18 | |
| A2B Chem LLC | AC70238-100mg |
5-Chloro-2-phenylbenzo[d]thiazole |
952-16-9 | 95% | 100mg |
$469.00 | 2024-07-18 | |
| A2B Chem LLC | AC70238-250mg |
5-Chloro-2-phenylbenzo[d]thiazole |
952-16-9 | 95% | 250mg |
$583.00 | 2024-07-18 |
5-Chloro-2-phenyl-1,3-benzothiazole Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:952-16-9)5-Chloro-2-phenyl-1,3-benzothiazole
Order Number:A922962
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:34
Price ($):302.0
Email:sales@amadischem.com
5-Chloro-2-phenyl-1,3-benzothiazole Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:952-16-9)5-Chloro-2-phenyl-1,3-benzothiazole
Purity:99%
Quantity:25g
Price ($):302.0